Cas no 2248272-42-4 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate)

Technical Introduction: rac-1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate is a chiral cyclopropane derivative featuring a fused isoindole-1,3-dione moiety. Its stereospecific (1R,2R) configuration and difluorophenyl substitution confer structural rigidity and enhanced binding selectivity, making it a valuable intermediate in pharmaceutical synthesis, particularly for targeting enzyme or receptor interactions. The cyclopropane ring contributes to metabolic stability, while the electron-withdrawing difluoro group modulates electronic properties. This compound is suited for applications in medicinal chemistry, such as protease inhibitor development or as a scaffold for bioactive molecule design. Its well-defined stereochemistry ensures reproducibility in research and drug discovery workflows.
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate structure
2248272-42-4 structure
Product Name:rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate
CAS No:2248272-42-4
MF:C18H11F2NO4
MW:343.281051874161
CID:5882086
PubChem ID:165724164
Update Time:2025-10-19

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate
    • EN300-6525308
    • 2248272-42-4
    • Inchi: 1S/C18H11F2NO4/c19-14-7-3-6-9(15(14)20)12-8-13(12)18(24)25-21-16(22)10-4-1-2-5-11(10)17(21)23/h1-7,12-13H,8H2/t12-,13+/m0/s1
    • InChI Key: SGWJDKVIAQRWLT-QWHCGFSZSA-N
    • SMILES: FC1C(=CC=CC=1[C@@H]1C[C@H]1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

  • Exact Mass: 343.06561416g/mol
  • Monoisotopic Mass: 343.06561416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 63.7Ų

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6525308-1.0g
rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate
2248272-42-4
1g
$0.0 2023-05-31

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate Related Literature

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate

Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate (CAS No. 2248272-42-4): A Comprehensive Overview

Rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate (CAS No. 2248272-42-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a cyclopropane ring substituted with a 2,3-difluorophenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate has been extensively studied in recent years. One of the key challenges in its synthesis is the formation of the cyclopropane ring and the introduction of the fluorine atoms. Various synthetic routes have been developed to address these challenges, including metal-catalyzed reactions and organocatalytic methods. These advancements have not only improved the efficiency of the synthesis but also enhanced the overall yield and purity of the final product.

In terms of its biological activity, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. The unique structural features of this compound allow it to interact selectively with these enzymes, thereby modulating their activity and potentially leading to therapeutic benefits.

The pharmacological properties of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate have also been extensively investigated. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended therapeutic effects. Additionally, preliminary toxicity studies have indicated that it has a favorable safety profile at therapeutic doses.

The potential applications of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate extend beyond enzyme inhibition. Recent research has explored its use as a tool compound in chemical biology studies to investigate the roles of specific proteins in cellular processes. Its ability to selectively modulate enzyme activity makes it a valuable tool for understanding disease mechanisms and identifying new therapeutic targets.

In conclusion, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(2,3-difluorophenyl)cyclopropane-1-carboxylate (CAS No. 2248272-44) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.

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